Cas no 52110-55-1 (Mucidin)

Mucidin structure
Mucidin structure
Product name:Mucidin
CAS No:52110-55-1
MF:C16H18O3
MW:258.312325000763
CID:370721
PubChem ID:6437379

Mucidin Chemical and Physical Properties

Names and Identifiers

    • 3,5-Hexadienoic acid,2-(methoxymethylene)-3-methyl-6-phenyl-, methyl ester, (2E,3Z,5E)-
    • methyl (2E,3Z,5E)-2-(methoxymethylidene)-3-methyl-6-phenylhexa-3,5-dienoate
    • MUCIDIN
    • 3,5-Hexadienoic acid,2-(methoxymethylene)-3-methyl-6-phenyl-,methyl ester,(2E,3Z,5E)
    • 3,5-Hexadienoic acid,2-(methoxymethylene)-3-methyl-6-phenyl-,methyl ester,(E,E,E)
    • AmbotzLS-1154
    • OM-1
    • STROBILURIN A
    • UNII-15143I0275
    • DTXSID401025570
    • NS00011765
    • 52110-55-1
    • Q27147658
    • SCHEMBL1313193
    • Mucidermin
    • 3,5-Hexadienoic acid, 2-(methoxymethylene)-3-methyl-6-phenyl-, methyl ester, (E,E,E)-
    • STROBILURIN A [MI]
    • 15143I0275
    • methyl (2E,3Z,5E)-2-(methoxymethylene)-3-methyl-6-phenylhexa-3,5-dienoate
    • 3,5-HEXADIENOIC ACID, 2-(METHOXYMETHYLENE)-3-METHYL-6-PHENYL-, METHYL ESTER, (E,Z,E)-
    • CHEBI:78156
    • 3,5-Hexadienoic acid, 2-(methoxymethylene)-3-methyl-6-phenyl-, methyl ester, (2E,3Z,5E)-
    • Mucidin
    • Inchi: InChI=1S/C16H18O3/c1-13(15(12-18-2)16(17)19-3)8-7-11-14-9-5-4-6-10-14/h4-12H,1-3H3/b11-7+,13-8-,15-12+
    • InChI Key: JSCQSBGXKRTPHZ-SYKZHUKTSA-N
    • SMILES: CC(=CC=CC1=CC=CC=C1)C(=COC)C(=O)OC

Computed Properties

  • Exact Mass: 258.12600
  • Monoisotopic Mass: 258.125594
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.064
  • Boiling Point: 414.2°C at 760 mmHg
  • Flash Point: 175.9°C
  • Refractive Index: 1.555
  • PSA: 35.53000
  • LogP: 3.34940

Mucidin Security Information

Mucidin Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Mucidin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M815200-2.5mg
Mucidin
52110-55-1
2.5mg
$190.00 2023-05-17
TRC
M815200-10mg
Mucidin
52110-55-1
10mg
$718.00 2023-05-17
TRC
M815200-25mg
Mucidin
52110-55-1
25mg
$1499.00 2023-05-17
TRC
M815200-100mg
Mucidin
52110-55-1
100mg
$ 4500.00 2023-09-06
TRC
M815200-1mg
Mucidin
52110-55-1
1mg
165.00 2021-07-27

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